Cas no 29957-88-8 (5-methyl-1H-Indole-3-propanol)

• Product Name: 5-methyl-1H-Indole-3-propanol
• CAS No: 29957-88-8
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 1110498
• PubChem ID: 44720691
• Update Time: 2025-04-20

5-methyl-1H-Indole-3-propanol Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1H-Indole-3-propanol
• 29957-88-8
• DTXSID501307905
• AKOS006271668

• Inchi： 1S/C12H15NO/c1-9-4-5-12-11(7-9)10(8-13-12)3-2-6-14/h4-5,7-8,13-14H,2-3,6H2,1H3
• InChI Key： GROWWSKGUNRXTI-UHFFFAOYSA-N
• SMILES： OCCCC1=CNC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36Ų